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Compound of Interest

Compound Name: hydrazine nitrate

Cat. No.: B078588

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of
hydrazinium nitrate (HN). A thorough understanding of a compound's interaction with
atmospheric moisture is critical for its handling, storage, stability, and application, particularly
for energetic materials used in various fields of research and development. This document
outlines the physicochemical properties of hydrazinium nitrate, delves into its hygroscopic
character, and provides detailed experimental protocols for its analysis.

Physicochemical Properties of Hydrazinium Nitrate

Hydrazinium nitrate, also known as hydrazine mononitrate, is the salt formed from hydrazine
and nitric acid.[1][2] It is a high-energy material with applications as an oxidizer in liquid
explosives and propellants.[1] Key physical and chemical properties are summarized in Table 1
for easy reference. The compound exists in two crystalline forms: a stable a-form and an
unstable 3-form.[1][2]
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Property Value Reference(s)
Chemical Formula N2HsNOs (or N2H4-HNO3) [1112]

Molar Mass 95.06 g/mol [3]
Appearance White crystalline solid [2]

Density (a-form) 1.64 g/cm3 [1112]

Melting Point (a-form) 72 °C (162 °F) [1][2]
Solubility in Water Very soluble [1112]

Crystal System (a-form) Monoclinic [3]

Explosion Point 307 °C (50% detonation) [1]

Table 1: Key Physicochemical Properties of Hydrazinium Nitrate

The Hygroscopic Nature of Hydrazinium Nitrate

Hygroscopicity is the ability of a substance to attract and hold water molecules from the
surrounding environment.[4] For crystalline solids like hydrazinium nitrate, this interaction is
guantified by the Critical Relative Humidity (CRH). The CRH is the specific relative humidity
(RH) at a given temperature above which a substance will begin to absorb atmospheric
moisture, eventually leading to deliquescence—the process of dissolving in the absorbed water
to form a liquid solution.[5]

Hydrazinium nitrate is characterized by its strong hygroscopicity, a property that is qualitatively
described as being only slightly lower than that of ammonium nitrate.[1] Given that drying
hydrazinium nitrate is reportedly very difficult, its affinity for water is a significant practical
consideration.[6]

Comparative Hygroscopicity

To contextualize the hygroscopic nature of hydrazinium nitrate, it is useful to compare its
expected behavior with the known CRH values of other common salts. Ammonium nitrate, the
closest analogue mentioned in the literature, has a CRH of 59.4% at 30°C.[5] This implies that
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the CRH of hydrazinium nitrate is likely in a similar range, making it susceptible to moisture
absorption in common atmospheric conditions.

Salt Critical Relative Humidity (%) at 30°C
Calcium Nitrate 46.7
Ammonium Nitrate 59.4
Sodium Nitrate 72.4
Urea 72.5
Ammonium Sulfate 79.2
Potassium Chloride 84.0
Potassium Nitrate 90.5
Potassium Sulfate 96.3

Table 2: Critical Relative Humidity of Various Salts for Comparison.[5] The strong
hygroscopicity of hydrazinium nitrate is comparable to that of ammonium nitrate.

Experimental Determination of Hygroscopicity

The most precise and widely used method for characterizing the hygroscopic nature of a
substance is Dynamic Vapor Sorption (DVS).[4][7] This gravimetric technique measures the
change in mass of a sample as it is exposed to a controlled, time-varying relative humidity at a
constant temperature.[8] The resulting data is used to generate a moisture sorption isotherm,
which graphically represents the relationship between the equilibrium moisture content of the
material and the ambient relative humidity.[9][10]

Experimental Protocol: Dynamic Vapor Sorption (DVS)

Objective: To determine the moisture sorption-desorption isotherm and identify the Critical
Relative Humidity (CRH) of hydrazinium nitrate.

Apparatus: A Dynamic Vapor Sorption (DVS) analyzer, which includes a high-precision
microbalance, a temperature- and humidity-controlled sample chamber, and a programmable
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gas flow system.[8]

Methodology:

Sample Preparation: A small quantity (typically 5-15 mgq) of finely ground, pre-dried
hydrazinium nitrate is placed onto the DVS sample pan.

Initial Drying: The sample is dried in-situ by exposing it to a stream of dry nitrogen gas (0%
RH) at a constant temperature (e.g., 25°C) until a stable mass is achieved ( dm/dt < 0.002%
min~1). This stable mass is recorded as the initial dry mass of the sample.

Sorption Phase: The relative humidity within the sample chamber is increased stepwise. A
typical program might involve increasing the RH in 10% increments from 0% to 90%.[7]

Equilibration: At each RH step, the system is held until the sample mass equilibrates (i.e., the
rate of mass change falls below a predefined threshold). The mass change is continuously
recorded.[8]

Desorption Phase: Once the maximum RH (e.g., 90%) is reached and the mass has
stabilized, the RH is decreased stepwise in the same increments back down to 0% RH, with
mass equilibration measured at each step.

Data Analysis: The change in mass at each RH step is calculated as a percentage of the
initial dry mass. This data is plotted to generate a sorption-desorption isotherm (mass
change (%) vs. RH (%)). The CRH is identified as the RH value at which a sharp, significant
increase in mass is observed, indicating the onset of deliquescence.
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Experimental Workflow for Dynamic Vapor Sorption (DVS) Analysis
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Caption: Workflow for hygroscopicity analysis using DVS.
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Complementary Technique: Thermogravimetric Analysis
(TGA)

Thermogravimetric Analysis (TGA) can also be used to study moisture content. In a typical TGA
experiment, a sample is heated at a controlled rate, and its mass is continuously monitored.[11]
[12] The weight loss at different temperatures can indicate the loss of adsorbed surface water,
water of hydration, or decomposition. While less direct for determining CRH, TGA is invaluable
for assessing the thermal stability of the hydrated and anhydrous forms of the compound.[13]

Factors Influencing Hygroscopicity

Several factors can influence the hygroscopic behavior of hydrazinium nitrate:

o Temperature: The CRH of most salts, including ammonium nitrate, decreases with increasing
temperature.[5] It is reasonable to expect a similar trend for hydrazinium nitrate, meaning it
will become more hygroscopic at higher ambient temperatures.

o Crystalline Form: The stable a-form and unstable -form may exhibit different surface
energies and packing efficiencies, potentially leading to different hygroscopic properties.

o Purity: The presence of impurities can significantly lower the CRH of a substance. Mixtures
of salts often have a lower CRH than any of the individual components.[5] Therefore, the
purity of a hydrazinium nitrate sample is critical to its hygroscopic behavior.

Significance in Research and Development

A guantitative understanding of the hygroscopicity of hydrazinium nitrate is essential for:

o Storage and Handling: Defining appropriate environmental controls (i.e., maximum allowable
humidity) to prevent deliquescence, caking, and degradation of the material.

o Formulation Development: In applications where hydrazinium nitrate might be mixed with
other components, its hygroscopicity will influence the stability and physical properties of the
formulation.

o Chemical Stability: The presence of absorbed water can accelerate decomposition reactions,
particularly for an energetic material. This is a critical safety consideration.
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e Processability: Changes in the physical state of the powder due to moisture uptake can
affect flowability and handling during manufacturing processes.

Logical Relationship of Humidity and Hydrazinium Nitrate State

Ambient RH < CRH Ambient RH = CRH
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Caption: Effect of ambient humidity on hydrazinium nitrate's state.

Conclusion

Hydrazinium nitrate is a highly hygroscopic material with a strong affinity for atmospheric
moisture, comparable to that of ammonium nitrate. Its handling and storage necessitate
controlled environmental conditions to maintain its physical and chemical integrity. The use of
modern analytical techniques, particularly Dynamic Vapor Sorption, allows for precise
guantification of its hygroscopic behavior and the determination of its Critical Relative Humidity.
This data is indispensable for ensuring the safety, stability, and reliable performance of
hydrazinium nitrate in research and development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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